1-(4-Methoxy-phenyl)-5-phenyl-penta-2,4-diene-1-one

• Molecular Formula: C18H16O2
• Molecular Weight: 264.3 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)-5-phenylpenta-2,4-dien-1-one
• InChI: InChI=1S/C18H16O2/c1-20-17-13-11-16(12-14-17)18(19)10-6-5-9-15-7-3-2-4-8-15/h2-14H,1H3
• InChI Key: PGQAVLKEDKBFTN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C=CC=CC2=CC=CC=C2

Description

1-(4-Methoxy-phenyl)-5-phenyl-penta-2,4-diene-1-one is a useful research compound. Its molecular formula is C18H16O2 and its molecular weight is 264.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2 ml of trans-cinnamaldehyde and 2.5 g of 4-methoxy acetophenone were dissolved in 50 ml of ethanol at room temperature. 10 ml of sodium hydroxide solution was then added and stirred for 12 h to form yellow solid precipitation. Filtering the precipitation to obtain the compound 1, with yield of 72% and purity of 96.3%. FIG. 1 and FIG. 2 respectively show the NMR and UV spectrum of compound 1; wherein the maximum adsorptive wavelength of compound 1 is 345 nm, and the adsorptive coefficient ε is 4.5×104, both listed on Table 1.